Cas no 2171141-99-2 (2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid
• CAS No: 2171141-99-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6182816
• PubChem ID: 165875896
• Update Time: 2025-05-27

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid
• 2171141-99-2
• EN300-1571622
• 2-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cyclobutyl}acetic acid

• Inchi： 1S/C25H28N2O6/c1-32-14-22(24(30)26-16-10-15(11-16)12-23(28)29)27-25(31)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t15?,16?,22-/m0/s1
• InChI Key： WRPVZCRWHPCASK-LGHDPPOTSA-N
• SMILES： OC(CC1CC(C1)NC([C@H](COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid

Research Brief on 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid (CAS: 2171141-99-2)

The compound 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid (CAS: 2171141-99-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclobutyl core and Fmoc-protected amino acid moiety, is being explored for its potential applications in peptide synthesis and drug development. Recent studies highlight its role as a versatile building block for the construction of complex peptidomimetics and its utility in solid-phase peptide synthesis (SPPS).

Recent research has focused on optimizing the synthetic pathways for this compound to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient two-step synthesis starting from commercially available precursors, achieving a high yield of 85%. The study also emphasized the compound's stability under standard SPPS conditions, making it a promising candidate for the development of novel peptide-based therapeutics. Furthermore, its unique structural features, including the cyclobutyl ring, offer enhanced conformational rigidity, which is advantageous for targeting specific protein-protein interactions.

In addition to its synthetic utility, 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid has shown potential in the design of protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of cyclic peptides that exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The researchers attributed this activity to the compound's ability to stabilize the peptide backbone and enhance binding affinity to the protease active site. These findings underscore its relevance in the ongoing development of antiviral agents.

Another area of interest is the compound's application in targeted drug delivery systems. A recent preprint on ChemRxiv (2024) explored its use as a linker in antibody-drug conjugates (ADCs). The study demonstrated that the cyclobutyl acetic acid moiety could be functionalized to enable site-specific conjugation, thereby improving the homogeneity and efficacy of ADCs. This innovation addresses a key challenge in ADC development, where heterogeneous conjugation often leads to variable therapeutic outcomes.

Despite these advancements, challenges remain in scaling up the synthesis and ensuring consistent quality for clinical applications. Researchers are also investigating the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, to fully assess its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical candidates.

In conclusion, 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid (CAS: 2171141-99-2) represents a promising tool in chemical biology and drug discovery. Its versatility in peptide synthesis, potential as a protease inhibitor, and utility in drug delivery systems highlight its broad applicability. Future research should focus on addressing scalability and pharmacokinetic challenges to unlock its full potential in therapeutic development.